Cas no 118753-99-4 ((2S)-1,2-diphenylpropan-2-amine)

• Product Name: (2S)-1,2-diphenylpropan-2-amine
• CAS No: 118753-99-4
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 5907615
• PubChem ID: 12321786
• Update Time: 2025-05-26

(2S)-1,2-diphenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, α-methyl-α-phenyl-, (αS)-
• (2S)-1,2-diphenylpropan-2-amine

• Inchi： 1S/C15H17N/c1-15(16,14-10-6-3-7-11-14)12-13-8-4-2-5-9-13/h2-11H,12,16H2,1H3/t15-/m0/s1
• InChI Key： JINQHBRSXWQJAZ-HNNXBMFYSA-N
• SMILES： C1(C[C@@](C)(C2=CC=CC=C2)N)=CC=CC=C1

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 313.5±11.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)

Additional information on (2S)-1,2-diphenylpropan-2-amine

Comprehensive Overview of (2S)-1,2-diphenylpropan-2-amine (CAS No. 118753-99-4): Properties, Applications, and Research Insights

(2S)-1,2-diphenylpropan-2-amine, identified by its CAS number 118753-99-4, is a chiral organic compound with significant interest in pharmaceutical and chemical research. This stereospecific amine derivative features two phenyl groups attached to a propan-2-amine backbone, with the (2S) configuration playing a critical role in its biological activity. Researchers and industry professionals often search for terms like "chiral amine synthesis", "phenyl-substituted amines", and "asymmetric catalysis applications" when exploring this compound, reflecting its relevance in modern synthetic chemistry.

The compound's structural uniqueness lies in its stereocenter at the C2 position, which influences its interactions with biological targets. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in the development of CNS-active compounds. Searches for "neuroactive amine derivatives" and "dopamine receptor ligands" frequently intersect with discussions of this molecule, though its exact mechanisms remain under investigation. Analytical techniques such as chiral HPLC and X-ray crystallography are commonly employed to characterize its purity and configuration.

From a synthetic perspective, 118753-99-4 is often prepared via asymmetric reductive amination or enantioselective alkylation routes. The growing demand for enantiopure pharmaceuticals has spurred interest in optimizing these methods, with keywords like "green chemistry approaches" and "catalytic asymmetric synthesis" gaining traction. Environmental considerations have led researchers to explore biocatalytic routes using engineered enzymes, aligning with trends in sustainable chemical production.

In material science, the compound's aromatic stacking properties make it intriguing for molecular self-assembly applications. Queries about "supramolecular architectures" and "organic electronic materials" sometimes reference this amine's derivatives. Its thermal stability and optical activity (typically measured via polarimetry) contribute to specialized applications in liquid crystal formulations and chiral stationary phases for chromatography.

Safety evaluations indicate that proper handling requires standard laboratory precautions, with particular attention to its amine functionality. While not classified as hazardous under normal conditions, researchers frequently search for "amine compound storage" and "nitrogen-containing compound stability" guidelines. The compound's solubility profile (typically soluble in organic solvents like dichloromethane and ethanol) is another common search topic, especially for formulation purposes.

Emerging research directions include exploring its metal-chelating capabilities and potential in organocatalysis. The scientific community shows growing interest in "amine-directed C-H activation" and "chiral auxiliary applications", where this compound's rigid structure offers advantages. Patent literature reveals innovative uses in asymmetric Michael additions and as a precursor for N-heterocyclic compounds with biological activity.

Analytical challenges associated with 118753-99-4 often center on enantiomeric excess determination and trace impurity profiling. Laboratory professionals commonly search for "chiral separation methods" and "mass spectrometry fragmentation patterns" when working with this material. Advanced techniques like vibrational circular dichroism (VCD) have been employed to study its conformational behavior in solution.

The compound's structure-activity relationships continue to be explored through computational chemistry approaches. Molecular modeling searches incorporating terms like "DFT calculations for amine compounds" and "conformational analysis of diphenyl derivatives" frequently reference this molecule. Its balanced lipophilicity (calculated logP ~2.5) makes it particularly interesting for medicinal chemistry optimization studies.

Industrial scale-up considerations for (2S)-1,2-diphenylpropan-2-amine production focus on cost-effective chiral resolution methods and catalyst recycling systems. Process chemists often investigate "continuous flow amination" and "heterogeneous asymmetric hydrogenation" as potential improvements over batch synthesis. These developments align with industry-wide pushes toward atom-economical processes and reduced solvent waste.

Future research directions may explore its incorporation into covalent organic frameworks (COFs) or as a template for molecularly imprinted polymers. The compound's structural features make it suitable for designing selective sensors or catalytic nanomaterials, areas generating increasing search traffic for "functional organic materials" and "chiral nanostructures". As synthetic methodologies advance, so too will applications for this versatile chiral building block.